Cas no 1806963-27-8 (4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine)

• Product Name: 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine
• CAS No: 1806963-27-8
• MF: C₆H₃F₃N₂O₃
• MW: 208.094831705093
• CID: 4806408
• Update Time: 2025-06-11

4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine

• Inchi： 1S/C6H3F3N2O3/c7-5(8)3-2(12)1-10-6(9)4(3)11(13)14/h1,5,12H
• InChI Key： WVBDIMKAASFDSH-UHFFFAOYSA-N
• SMILES： FC(C1C(=CN=C(C=1[N+](=O)[O-])F)O)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 223
• XLogP3: 1.4
• Topological Polar Surface Area: 78.9

Additional information on 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine

Introduction to 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine (CAS No. 1806963-27-8)

4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine, identified by its CAS number 1806963-27-8, is a significant compound in the field of pharmaceutical chemistry. This pyridine derivative features a unique structural configuration that makes it a valuable intermediate in the synthesis of various bioactive molecules. The presence of multiple fluorine atoms and functional groups such as hydroxyl and nitro substituents contributes to its diverse chemical reactivity and potential applications in medicinal chemistry.

The compound's molecular structure includes a pyridine core, which is a common scaffold in many pharmacologically active agents. The substitution pattern, particularly the difluoromethyl group at the 4-position, the fluoro group at the 2-position, and the hydroxy group at the 5-position, along with the nitro group at the 3-position, imparts specific electronic and steric properties that are crucial for its role in drug development.

In recent years, there has been growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved binding affinity, and better pharmacokinetic profiles compared to their non-fluorinated counterparts. The introduction of fluorine atoms into a molecule can significantly alter its biological activity, making it a preferred choice for medicinal chemists aiming to develop novel therapeutic agents.

The synthesis of 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine involves multi-step organic reactions that require careful optimization to achieve high yields and purity. Advanced synthetic methodologies, including cross-coupling reactions and nucleophilic substitutions, are often employed to construct the desired framework. The compound's reactivity also allows for further functionalization, enabling the creation of more complex derivatives with tailored biological properties.

One of the most compelling aspects of this compound is its potential application in the development of antiviral and anticancer agents. The structural features of 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine make it a suitable candidate for designing molecules that can interact with biological targets involved in viral replication and cancer cell proliferation. Recent studies have highlighted the importance of fluorinated pyridines in inhibiting enzymes such as kinases, which are often overexpressed in tumor cells.

Furthermore, the compound's ability to act as a precursor for more complex scaffolds has been explored in various research settings. For instance, it has been utilized in the synthesis of inhibitors targeting specific pathways involved in inflammation and autoimmune diseases. The hydroxyl and nitro groups provide versatile handles for further chemical modifications, allowing researchers to fine-tune the pharmacological properties of their derivatives.

The use of computational methods has also played a crucial role in understanding the behavior of 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine. Molecular modeling techniques have been employed to predict how this compound interacts with biological targets at the atomic level. These insights have guided experimental efforts and have led to the identification of promising lead compounds for further development.

In conclusion, 4-(Difluoromethyl)-2-fluoro-5-hydroxy-3-nitropyridine (CAS No. 1806963-27-8) is a versatile and highly functionalized compound with significant potential in pharmaceutical research. Its unique structural features make it an invaluable building block for synthesizing novel bioactive molecules with applications ranging from antiviral and anticancer agents to treatments for inflammatory and autoimmune diseases. As research continues to uncover new therapeutic targets, this compound is likely to remain a cornerstone in medicinal chemistry innovation.